Cas no 924871-47-6 (2-Methoxy-5-(1H-tetraazol-1-yl)phenylamine)

• Product name: 2-Methoxy-5-(1H-tetraazol-1-yl)phenylamine
• CAS No: 924871-47-6
• MF: C₈H₉N₅O
• MW: 191.189960241318
• CID: 3155161
• PubChem ID: 16766602

2-Methoxy-5-(1H-tetraazol-1-yl)phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(1H-tetraazol-1-yl)phenylamine
• AKOS000112221
• STK667538
• 2-methoxy-5-(tetrazol-1-yl)aniline
• 2-methoxy-5-tetrazol-1-ylphenylamine
• 2-METHOXY-5-(1H-1,2,3,4-TETRAZOL-1-YL)ANILINE
• 924871-47-6
• 2-methoxy-5-(1{H}-tetrazol-1-yl)aniline
• 2-methoxy-5-(1H-tetrazol-1-yl)aniline

• Inchi： InChI=1S/C8H9N5O/c1-14-8-3-2-6(4-7(8)9)13-5-10-11-12-13/h2-5H,9H2,1H3
• InChI Key： GUIVSRCLMJWTGQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 191.08070993Da
• Monoisotopic Mass: 191.08070993Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9Ų